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Compound of Interest

Compound Name: 2-Butanethiol

Cat. No.: B122982 Get Quote

IUPAC Name: Butan-2-thiol

Synonyms: sec-Butyl Mercaptan, 2-Butylthiol, 1-Methylpropanethiol.[1]

CAS Number: 513-53-1[1]

This technical guide provides a comprehensive overview of Butan-2-thiol, a versatile

organosulfur compound. It is intended for researchers, scientists, and professionals in drug

development and chemical synthesis. This document details the compound's physicochemical

properties, synthesis, applications, and relevant experimental protocols.

Physicochemical Properties
Butan-2-thiol is a flammable, colorless to yellow transparent liquid with a strong, characteristic

odor.[1] Its key properties are summarized in the table below.
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Property Value Reference

Molecular Formula C4H10S [1]

Molecular Weight 90.19 g/mol [2][3]

Density 0.83 g/cm³ at 20°C [1]

Boiling Point 82-88 °C

Melting Point -165 °C

Flash Point -23 °C

Vapor Pressure 108 hPa at 25 °C

Solubility in Water 1.32 g/L [4]

Refractive Index 1.436 (n20/D) [4]

Synthesis and Industrial Production
The synthesis of secondary thiols like butan-2-thiol can be achieved through several methods.

Acid-catalyzed synthesis is a common approach. Other methods include free-radical-initiated

processes, alcohol substitution, or halide substitution.[3] For industrial-scale production, butan-

2-thiol is often synthesized as an intermediate for various chemical products.[1]

A generalized synthetic workflow is depicted below.
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Caption: Generalized synthesis workflow for Butan-2-thiol.

Applications in Research and Industry
Butan-2-thiol's primary application is as an intermediate in organic synthesis.[1] Its reactive

thiol group makes it a valuable building block for creating more complex molecules.[1] These

synthesized compounds have applications in pharmaceuticals, agrochemicals, and specialty

chemicals.[1] For instance, it is used as a reagent for the synthesis of aryl sulfides through
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palladium-catalyzed thioetherification of aryl bromides and iodides.[5] Its distinct odor also

leads to its use in flavoring agents.[6]

Experimental Protocols
A. Quantification of Thiols using Ellman's Test

This protocol outlines the quantitative determination of free sulfhydryl (-SH) groups, a standard

method applicable to butan-2-thiol.[7]

Reagents:

DTNB Solution: 5,5'-dithiobis-(2-nitrobenzoic acid)

Tris Buffer Solution

Sample Solution: Containing butan-2-thiol

Procedure:

Turn on the UV-Vis spectrophotometer.

In a cuvette, mix 50 µL of the DTNB solution, 100 µL of the Tris solution, and water to make

up a volume of 990 µL.

Use this solution to take a background reading in the spectrophotometer.

Introduce 10 µL of the sample solution into the cuvette.

Mix carefully.

Record the absorbance at 412 nm.[7]

The molarity of the thiol is calculated by dividing the average absorbance by the extinction

coefficient of the reagent (13600 M⁻¹ cm⁻¹).[7]

B. Protocol for Thiol Quantification in Cell Lysates
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This protocol is a more specific application for determining thiol concentrations in biological

samples.[8]

Reagents:

Probe Stock Solution (10 mM): Dissolve 4-(chloromethyl)-7-hydroxycoumarin in anhydrous

DMSO.

Working Probe Solution (100 µM): Dilute the stock solution 1:100 in PBS (pH 7.4).

Lysis Buffer: e.g., RIPA buffer without reducing agents.

Procedure:

Harvest and wash cells with ice-cold PBS.

Resuspend the cell pellet in lysis buffer and incubate on ice for 30 minutes.

Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet debris.

Collect the supernatant (cell lysate).

In a 96-well plate, add 50 µL of cell lysate.

Add 50 µL of the Working Probe Solution to each well.

Incubate at room temperature for 30-60 minutes, protected from light.

Measure fluorescence intensity with excitation at ~350 nm and emission at ~450 nm.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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